Cas no 1805520-92-6 (4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide)

• Product Name: 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide
• CAS No: 1805520-92-6
• MF: C₁₁H₉BrF₆
• MW: 335.083583593369
• CID: 5038750
• Update Time: 2025-11-01

4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide

• Inchi： 1S/C11H9BrF6/c1-2-6-3-8(10(13,14)15)9(11(16,17)18)4-7(6)5-12/h3-4H,2,5H2,1H3
• InChI Key： NUZLYVNRRKWZCH-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C(C(F)(F)F)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 5
• Topological Polar Surface Area: 0

Additional information on 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide

Introduction to 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide (CAS No. 1805520-92-6)

4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide (CAS No. 1805520-92-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a brominated benzyl group and two trifluoromethyl substituents, making it a valuable building block for the synthesis of more complex molecules.

The chemical formula of 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide is C₁₃H₁₁BrF₆. Its molecular weight is approximately 373.13 g/mol. The presence of the trifluoromethyl groups imparts significant fluorine content to the molecule, which can influence its physical and chemical properties, such as solubility, reactivity, and stability. The bromine atom on the benzyl group provides a reactive site for further functionalization, making this compound a versatile intermediate in organic synthesis.

In the context of medicinal chemistry, 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide has been explored for its potential as a precursor to bioactive molecules. The trifluoromethyl groups are known to enhance the lipophilicity and metabolic stability of drug candidates, which can improve their pharmacokinetic properties. Recent studies have shown that compounds derived from this structure exhibit promising activities against various biological targets, including enzymes and receptors involved in disease pathways.

A notable example of its application is in the development of inhibitors for specific protein kinases. Protein kinases play crucial roles in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. By incorporating 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide into the design of kinase inhibitors, researchers have been able to achieve enhanced selectivity and potency, which are critical factors for therapeutic success.

In addition to its medicinal applications, 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide has also found use in materials science. The fluorinated nature of the molecule can influence its surface properties and interactions with other materials. For instance, it has been utilized in the synthesis of fluorinated polymers with improved thermal stability and chemical resistance. These polymers have potential applications in coatings, adhesives, and electronic devices.

The synthesis of 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide typically involves several steps. One common approach is to start with a substituted benzene ring and introduce the trifluoromethyl groups through electrophilic aromatic substitution reactions. The bromination step can then be carried out using bromine or a suitable brominating agent. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

The physical properties of 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide, including its melting point and boiling point, are influenced by the presence of the trifluoromethyl groups and the bromine atom. These properties make it suitable for various analytical techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC). Accurate characterization of the compound is essential for ensuring its quality and suitability for downstream applications.

Safety considerations are an important aspect when handling 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and disposing of waste materials according to local regulations.

In conclusion, 4,5-Bis(trifluoromethyl)-2-ethylbenzyl bromide (CAS No. 1805520-92-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure provides a foundation for developing novel bioactive molecules and advanced materials with improved properties. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.